5-ethyl-2-ethynylpyrimidine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been discussed in various studies. For instance, homologues of natural epigenetic pyrimidine nucleosides and nucleotides were designed and synthesized, including 5-ethyl-, 5-propyl-, 5-(1-hydroxyethyl)-, 5-(1-hydroxypropyl)- and 5-acetyl- and 5-propionylcytosine and -uracil 2′-deoxyribonucleosides and their corresponding 5′-O-triphosphates . Another study discussed the use of the Dimroth rearrangement in the synthesis of condensed pyrimidines .properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethyl-2-ethynylpyrimidine can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,4-dichloropyrimidine", "ethyl acetylene", "sodium ethoxide", "sodium hydride", "ethyl iodide" ], "Reaction": [ "Step 1: 2,4-dichloropyrimidine is reacted with sodium ethoxide in ethanol to form 2-ethoxypyrimidine.", "Step 2: 2-ethoxypyrimidine is then reacted with ethyl acetylene in the presence of sodium hydride to form 5-ethyl-2-ethynylpyrimidine.", "Step 3: The final step involves the reaction of 5-ethyl-2-ethynylpyrimidine with ethyl iodide in the presence of a base such as potassium carbonate to form the desired product." ] } | |
CAS RN |
1935423-25-8 |
Molecular Formula |
C8H8N2 |
Molecular Weight |
132.2 |
Purity |
95 |
Origin of Product |
United States |
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